Cas no 1803697-08-6 (3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803697-08-6
• MF: C₈H₆F₅NO₃
• MW: 259.130159854889
• CID: 4830184
• Update Time: 2025-10-31

3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO3/c1-16-5-3(15)2-14-7(4(5)6(9)10)17-8(11,12)13/h2,6,15H,1H3
• InChI Key： CTLBKBATRMZIAT-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1OC)O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.6
• Topological Polar Surface Area: 51.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine

3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803697-08-6): A Comprehensive Overview

3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1803697-08-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique fluorinated substituents, exhibits remarkable properties that make it a valuable intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and functional diversity align with the growing demand for high-performance chemical building blocks in modern drug discovery and crop protection.

The molecular structure of 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine features a pyridine core adorned with multiple fluorine-containing groups, including a difluoromethyl and a trifluoromethoxy moiety. These fluorinated functional groups are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making this compound particularly attractive for medicinal chemistry applications. Researchers are increasingly exploring its potential in the development of next-generation therapeutics, especially in areas such as central nervous system (CNS) drugs and anti-inflammatory agents.

In the realm of agrochemical innovation, 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine has emerged as a promising candidate for the design of novel pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals is a well-established strategy to improve their biological activity and environmental persistence. This compound's ability to modulate enzyme interactions and target-specific pathways has sparked interest in its use for sustainable crop protection, addressing global challenges such as pest resistance and food security.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine involves sophisticated multi-step reactions, often requiring regioselective functionalization of the pyridine ring. Advances in catalytic fluorination and protective group strategies have significantly improved the efficiency of its synthesis, enabling broader access for research and development purposes. The compound's high purity and stability under various conditions further enhance its utility in high-throughput screening and structure-activity relationship (SAR) studies.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine is also driven by their potential in material science. Fluorine's unique electronic properties can influence the optical and conductive characteristics of materials, opening doors for applications in organic electronics and advanced coatings. This versatility underscores the compound's relevance across multiple industries, from healthcare to sustainable technology.

As the scientific community continues to explore the structure-property relationships of 3-(Difluoromethyl)-5-hydroxy-4-methoxy-2-(trifluoromethoxy)pyridine, its role in cutting-edge research is expected to expand. With increasing emphasis on green chemistry and precision synthesis, this compound exemplifies the convergence of innovation and practical utility. Whether in drug discovery, agricultural science, or material engineering, its contributions are poised to shape the future of chemical innovation.